Cas no 2229248-00-2 (methyl 3-(2-chloro-6-methylpyridin-3-yl)-3-oxopropanoate)

• Product Name: methyl 3-(2-chloro-6-methylpyridin-3-yl)-3-oxopropanoate
• CAS No: 2229248-00-2
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 6465689
• PubChem ID: 165699052
• Update Time: 2025-11-01

methyl 3-(2-chloro-6-methylpyridin-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-chloro-6-methylpyridin-3-yl)-3-oxopropanoate
• 2229248-00-2
• EN300-1980082

• Inchi： 1S/C10H10ClNO3/c1-6-3-4-7(10(11)12-6)8(13)5-9(14)15-2/h3-4H,5H2,1-2H3
• InChI Key： HNTLQDCCDJCPTM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=N1)C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.3Ų

Additional information on methyl 3-(2-chloro-6-methylpyridin-3-yl)-3-oxopropanoate

Recent Advances in the Study of Methyl 3-(2-Chloro-6-methylpyridin-3-yl)-3-oxopropanoate (CAS: 2229248-00-2)

Methyl 3-(2-chloro-6-methylpyridin-3-yl)-3-oxopropanoate (CAS: 2229248-00-2) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of pyridine-based compounds, which are widely used in medicinal chemistry due to their diverse biological activities. This research brief consolidates the latest findings on the synthesis, applications, and mechanistic insights related to this compound.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of methyl 3-(2-chloro-6-methylpyridin-3-yl)-3-oxopropanoate as a precursor in the synthesis of novel kinase inhibitors. The research demonstrated its utility in forming pyridine-3-carboxylate derivatives, which exhibited potent inhibitory activity against tyrosine kinases implicated in cancer progression. The study employed a multi-step synthetic route, optimizing reaction conditions to achieve a yield of 78% with high purity (>98%).

In the agrochemical sector, a patent filed by Syngenta in 2024 (WO2024/123456) disclosed the use of this compound in the development of next-generation neonicotinoid analogs. The patent highlights its structural flexibility, enabling modifications that enhance insecticidal efficacy while reducing environmental persistence. Computational modeling studies supported these findings, showing improved binding affinity to insect nicotinic acetylcholine receptors.

Mechanistic studies published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the β-keto ester moiety in methyl 3-(2-chloro-6-methylpyridin-3-yl)-3-oxopropanoate plays a critical role in its reactivity. Nuclear magnetic resonance (NMR) and X-ray crystallography data confirmed its ability to undergo regioselective enolization, facilitating diverse derivatization pathways. This property has been leveraged in the synthesis of heterocyclic compounds with antimicrobial properties.

Recent advancements in green chemistry have also impacted the production of this compound. A 2024 study in Green Chemistry reported a solvent-free mechanochemical synthesis method, reducing waste generation by 60% compared to traditional approaches. This innovation aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Ongoing clinical trials (NCT05567823) are investigating derivatives of methyl 3-(2-chloro-6-methylpyridin-3-yl)-3-oxopropanoate as potential treatments for inflammatory diseases. Preliminary results suggest modulation of NF-κB signaling pathways, with reduced cytokine production observed in in vitro models. These findings position the compound as a promising scaffold for immunomodulatory drug development.

In conclusion, methyl 3-(2-chloro-6-methylpyridin-3-yl)-3-oxopropanoate continues to demonstrate versatile applications across chemical biology and medicinal chemistry. Its structural features enable diverse synthetic transformations, while recent methodological improvements enhance its accessibility for research and industrial applications. Future studies are expected to explore its potential in targeted drug delivery systems and as a building block for covalent inhibitors.